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Compound of Interest

Compound Name: PF-06658607

Cat. No.: B13026643 Get Quote

An In-Depth Technical Guide to the Safety and Handling of PF-06658607

This guide provides comprehensive safety and handling information for PF-06658607, a tool

compound used by researchers, scientists, and drug development professionals. PF-06658607
is an alkynylated irreversible Bruton's tyrosine kinase (BTK) inhibitor, utilized as a probe in

proteomic analyses to identify off-target binding substrates. Its alkyne group facilitates the

addition of an azide-based detection probe through copper-catalyzed click chemistry.

Safety and Hazard Information
While a comprehensive Material Safety Data Sheet (MSDS) for PF-06658607 is not publicly

available, safety information can be compiled from supplier data.

GHS Hazard Classification
PF-06658607 is classified as a hazardous substance. Researchers should handle it with

appropriate caution.

Table 1: GHS Hazard Information
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Hazard Class Code Description

Skin Irritation, Category 2 H315 Causes skin irritation.

Eye Irritation, Category 2 H319 Causes serious eye irritation.

Specific Target Organ Toxicity,

Single Exposure, Category 3
H335

May cause respiratory

irritation.

Source: Sigma-Aldrich

Precautionary Statements
The following precautionary statements are recommended when handling PF-06658607.

Table 2: GHS Precautionary Statements

Code Precaution

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash hands thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source: Sigma-Aldrich

Physical and Chemical Properties
Table 3: Physical and Chemical Properties
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Property Value

Appearance White to beige powder

Molecular Formula C₂₇H₂₄N₆O₂

Molecular Weight 464.52 g/mol

Solubility DMSO: 20 mg/mL

Storage Temperature Room temperature (short-term)

0-4°C (short-term), -20°C (long-term)[1]

Source: Sigma-Aldrich, unless otherwise noted

Handling and Storage
Proper handling and storage are crucial to ensure user safety and maintain the integrity of the

compound.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemical-resistant gloves and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Storage: Store in a dry, dark environment. For short-term storage, 0-4°C is recommended,

while -20°C is suitable for long-term storage.[1] The product is stable for several weeks at

ambient temperature during shipping.[1]

Experimental Protocols and Signaling Pathways
PF-06658607 is a valuable tool for activity-based protein profiling (ABPP), a chemoproteomic

technique used to study enzyme function in complex biological samples.[2][3]
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General Workflow for Activity-Based Protein Profiling
(ABPP)
The following diagram illustrates a typical workflow for using PF-06658607 in an ABPP

experiment to identify cellular targets.
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Click to download full resolution via product page

Caption: A generalized workflow for an ABPP experiment using PF-06658607.

Bruton's Tyrosine Kinase (BTK) Signaling Pathway
PF-06658607 irreversibly inhibits Bruton's tyrosine kinase (BTK), a critical component of the B-

cell receptor (BCR) signaling pathway. Understanding this pathway is essential for

contextualizing the effects of PF-06658607.
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Caption: The inhibitory action of PF-06658607 on the BTK signaling pathway.
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Disposal Considerations
Dispose of PF-06658607 and its containers as hazardous waste in accordance with all

applicable local, state, and federal regulations. Avoid release to the environment.

Disclaimer
This information is intended for use by qualified professionals and is based on currently

available data. It is not a substitute for a formal Material Safety Data Sheet (MSDS) and should

be used in conjunction with other safety resources and professional judgment. The user

assumes all responsibility for the safe handling, use, and disposal of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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